4-Bromo-2-methoxybenzonitrile
Cat. No. B1291993
M. Wt: 212.04 g/mol
InChI Key: QRUOZMVYROKPOO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:4][c:5]1[cH:6][c:7]([F:13])[c:8]([C:9]#[N:10])[cH:11][cH:12]1.[CH3:1][O-:2].[K+:3].[O:14]1[CH2:15][CH2:16][CH2:17][CH2:18]1>>[CH3:1][O:2][c:7]1[cH:6][c:5]([Br:4])[cH:12][cH:11][c:8]1[C:9]#[N:10]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
N#Cc1ccc(Br)cc1F
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
C[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
C1CCOC1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
COc1cc(Br)ccc1C#N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
